![molecular formula C8H10OS B1296895 1-(5-Methylthiophen-2-yl)propan-1-one CAS No. 59303-13-8](/img/structure/B1296895.png)
1-(5-Methylthiophen-2-yl)propan-1-one
Overview
Description
1-(5-Methylthiophen-2-yl)propan-1-one is an aromatic ketone . It has a molecular formula of C8H10OS and a molecular weight of 154.23 g/mol . This compound is also known by other names such as 2-Methyl-5-propionylthiophene, 1-(5-methylthien-2-yl)propan-1-one, and 1-(5-Methyl-2-thienyl)-1-propanone .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the canonical SMILES stringCCC(=O)C1=CC=C(S1)C
. The InChI representation is InChI=1S/C8H10OS/c1-3-7(9)8-5-4-6(2)10-8/h4-5H,3H2,1-2H3
. The InChIKey is ROPOMQPSWIOWSN-UHFFFAOYSA-N
. Physical And Chemical Properties Analysis
This compound has a molecular weight of 154.23 g/mol . It has a computed XLogP3-AA value of 2.5 , indicating its lipophilicity. It has no hydrogen bond donors and two hydrogen bond acceptors . It has two rotatable bonds . The exact mass and monoisotopic mass are both 154.04523611 g/mol . The topological polar surface area is 45.3 Ų . It has 10 heavy atoms and a formal charge of 0 . The complexity of the molecule is 133 .Scientific Research Applications
Crystallography and Structural Elucidation : Compounds similar to 1-(5-Methylthiophen-2-yl)propan-1-one have been synthesized and analyzed using techniques like X-ray diffraction and Hirshfeld surface analysis. These studies are crucial for understanding molecular shapes and intermolecular interactions, which are essential in drug design and material science (Shivalingegowda et al., 2017).
Herbicidal Applications : Derivatives of this compound have been synthesized and tested for their herbicidal activity. One study demonstrated the compound's effectiveness against annual weeds and its low toxicity to mammals and the environment, indicating its potential as an eco-friendly herbicide (Hwang et al., 2005).
Medicinal Chemistry : Research has been conducted on various derivatives for potential medical applications. For instance, studies have focused on the synthesis of new molecules for antimicrobial and anticancer activities, highlighting the versatility of this chemical structure in developing new therapeutics (Katariya et al., 2021).
Photophysical Properties : The photochromic transformation of certain derivatives has been investigated, with implications for applications in optical data storage and bio-imaging. These studies explore the compounds' photophysical characteristics under various conditions, demonstrating their potential in advanced technological applications (Luchita et al., 2011).
properties
IUPAC Name |
1-(5-methylthiophen-2-yl)propan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10OS/c1-3-7(9)8-5-4-6(2)10-8/h4-5H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROPOMQPSWIOWSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)C1=CC=C(S1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40342279 | |
Record name | 2-Methyl-5-propionylthiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40342279 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | 1-(5-Methyl-2-thienyl)-1-propanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040231 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
59303-13-8 | |
Record name | 1-(5-Methyl-2-thienyl)-1-propanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=59303-13-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methyl-5-propionylthiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40342279 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(5-Methyl-2-thienyl)-1-propanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040231 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
31 °C | |
Record name | 1-(5-Methyl-2-thienyl)-1-propanone | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0040231 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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